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Compound of Interest

Compound Name: Leachianone G

Cat. No.: B178329 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Leachianone G, a tetrahydroxyflavanone found in plant species such as Lespedeza

cyrtobotrya and Morus alba.[1] This document is intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory environment.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for Leachianone G is not readily available in public

domains, the following table summarizes its key identifiers and computed properties. This

information is crucial for environmental health and safety (EHS) personnel to assess the

compound for proper disposal classification.

Property Value Source

Molecular Formula C₂₀H₂₀O₆ PubChem[1]

Molar Mass 356.4 g/mol PubChem[1]

IUPAC Name

(2S)-2-(2,4-

dihydroxyphenyl)-5,7-

dihydroxy-8-(3-methylbut-2-

enyl)-2,3-dihydrochromen-4-

one

PubChem[1]

CAS Number 152464-78-3 PubChem[1]
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Step-by-Step Disposal Protocol for Leachianone G
In the absence of a specific Safety Data Sheet, a conservative approach to disposal is

mandatory. The following protocol is based on general best practices for handling novel or

uncharacterized chemical compounds in a laboratory setting.

1. Initial Assessment and Personal Protective Equipment (PPE):

Review all available data: Before handling, review any internal data or literature for known

hazards.

Wear appropriate PPE: At a minimum, this includes a lab coat, nitrile gloves, and chemical

safety goggles.

2. Waste Segregation and Collection:

Do not mix with other waste: Keep Leachianone G waste separate from other chemical

waste streams to avoid unknown reactions.

Use designated containers: Collect all solid waste (e.g., contaminated weigh boats, gloves,

paper towels) in a clearly labeled, sealed container. Liquid waste (e.g., solutions containing

Leachianone G) should be collected in a separate, compatible, and clearly labeled

container.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Leachianone G," and the approximate quantity.

3. Consultation with Environmental Health and Safety (EHS):

Contact your institution's EHS department: This is a critical and mandatory step. Provide

them with all available information on Leachianone G, including the data from the table

above.

Follow EHS guidance: EHS professionals are trained to classify and manage hazardous

waste according to federal, state, and local regulations. They will provide specific instructions

for the final disposal procedure.

4. Storage Pending Disposal:
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Store in a designated hazardous waste accumulation area: This area should be secure, well-

ventilated, and away from general laboratory traffic.

Ensure container integrity: Regularly check that the waste container is sealed and not

leaking.

5. Documentation:

Maintain a waste log: Document the generation date, quantity, and composition of the

Leachianone G waste. This is often a regulatory requirement.

Experimental Workflow for Disposal
The logical workflow for the disposal of a chemical compound without a readily available Safety

Data Sheet is outlined below. This process emphasizes a safety-first approach and adherence

to institutional and regulatory guidelines.
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Start: Need to Dispose of Leachianone G

Search for Specific SDS

SDS Found?

Follow SDS Disposal Instructions

Yes

SDS Not Found

No

End: Proper Disposal

Treat as Hazardous Waste of Unknown Character

Segregate and Collect in Labeled, Sealed Container

Consult Institutional EHS Department

Provide All Available Chemical Data to EHS

Follow EHS-Specific Disposal Protocol

Store in Designated Hazardous Waste Area Pending Pickup

Document Waste Generation

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Leachianone G.
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Important Considerations
Environmental Hazards: While specific environmental toxicity data for Leachianone G is not

available, it is prudent to assume it may be harmful to aquatic life. Therefore, it must not be

disposed of down the drain.

Regulatory Compliance: The disposal of chemical waste is regulated by agencies such as

the Environmental Protection Agency (EPA) in the United States. Non-compliance can lead

to significant penalties. Always adhere to the guidance provided by your institution's EHS

department, as they will be up-to-date on the specific local and national regulations.

Small Quantities: For very small quantities (milligram scale), your EHS department may have

a specific protocol for consolidation or neutralization. However, never attempt to neutralize or

treat the chemical waste yourself without explicit instructions and a validated procedure from

a qualified chemist or your EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Leachianone G | C20H20O6 | CID 5275227 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Prudent Disposal Practices for Leachianone G in a
Research Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178329#leachianone-g-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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